(E)-4-(2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)vinyl)phenyl 4-methylbenzoate

• IUPAC Name: [4-[(E)-2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethenyl]phenyl] 4-methylbenzoate
• InChI: InChI=1S/C24H22N4O2/c1-17-6-10-19(11-7-17)24(29)30-21-12-8-18(9-13-21)15-20(16-25)23-27-26-22-5-3-2-4-14-28(22)23/h6-13,15H,2-5,14H2,1H3/b20-15+
• InChI Key: YZYGHHQSWMYXBG-HMMYKYKNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C=C(C#N)C3=NN=C4N3CCCCC4
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)/C=C(\C#N)/C3=NN=C4N3CCCCC4
• Molecular Formula: C24H22N4O2
• Molecular Weight: 398.5 g/mol
• CAS No.: 397275-90-0

Description

The compound (E)-4-(2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)vinyl)phenyl 4-methylbenzoate is a structurally complex molecule featuring a triazolo-azepine core, a cyano-substituted vinyl group, and a 4-methylbenzoate ester. The triazolo-azepine moiety, a seven-membered azepine ring fused with a triazole, distinguishes it from simpler heterocyclic systems. The electron-withdrawing cyano group and conjugated vinyl linker likely enhance π-π stacking interactions, while the 4-methylbenzoate ester contributes to lipophilicity.

Biological Activity

(E)-4-(2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)vinyl)phenyl 4-methylbenzoate is a compound of interest due to its potential biological activities, particularly in the fields of oncology and pharmacology. This article reviews the biological activity of this compound based on available research findings.

• Molecular Formula : C19H20N4O3
• Molecular Weight : 352.394 g/mol
• CAS Number : 325736-13-8

The compound's biological activity is primarily attributed to its structural features that allow interaction with various biological targets. Specifically, the presence of the triazole and vinyl groups is believed to enhance its affinity for key proteins involved in cancer progression and apoptosis.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds similar to (E)-4-(2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)vinyl)phenyl 4-methylbenzoate. For instance:

• Cell Cycle Arrest : The compound has been shown to induce cell cycle arrest in the G2/M phase in various cancer cell lines. This effect is significant as it prevents the proliferation of cancer cells by halting their division process .
• Apoptosis Induction : The compound promotes apoptosis through the upregulation of pro-apoptotic proteins such as Bax and downregulation of anti-apoptotic proteins like Bcl2. This shift in protein expression ratio enhances the apoptotic response in cancer cells .

Inhibition of Key Proteins

Molecular docking studies indicate that this compound can effectively bind to several key proteins involved in cancer signaling pathways:

Target Protein	Binding Affinity
Epidermal Growth Factor Receptor (EGFR)	High
Cyclin-dependent Kinase 2 (CDK2)	Moderate
B-cell Lymphoma 2 (BCL2)	High

These interactions suggest that the compound may inhibit these proteins' functions, further contributing to its anticancer properties .

Case Studies

• Breast Cancer Cell Lines : In studies involving Luc-4T1 breast cancer cells treated with (E)-4-(2-cyano-2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)vinyl)phenyl 4-methylbenzoate at concentrations around 10 μg/mL showed significant increases in active caspase levels and altered Bax/Bcl2 ratios indicative of apoptosis .
• Comparative Studies : Other chalcone derivatives with similar structural motifs have been documented to exhibit comparable anticancer effects. For instance, a series of methoxy-substituted chalcones demonstrated significant cytotoxicity against multiple cancer cell lines with IC50 values lower than standard chemotherapeutic agents like 5-fluorouracil .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Functional Differences

The compound’s closest analogs from the evidence are ethyl benzoate derivatives (e.g., I-6230, I-6232) with pyridazine or isoxazole substituents (Table 1). These analogs share a benzoate backbone but differ in heterocyclic substituents and ester groups.

Table 1: Structural Comparison of (E)-4-(2-Cyano-2-(6,7,8,9-Tetrahydro-5H-[1,2,4]Triazolo[4,3-a]Azepin-3-yl)Vinyl)Phenyl 4-Methylbenzoate and Analogous Compounds

Compound ID	Core Structure	Heterocyclic Substituent	Ester Group	Molecular Weight (g/mol)*
Target Compound	Phenyl 4-methylbenzoate	6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin	4-methylbenzoate	~453.5
I-6230	Ethyl benzoate	Pyridazin-3-yl	Ethyl	~350.4
I-6232	Ethyl benzoate	6-Methylpyridazin-3-yl	Ethyl	~364.4
I-6273	Ethyl benzoate	Methylisoxazol-5-yl	Ethyl	~343.4
I-6373	Ethyl benzoate	3-Methylisoxazol-5-yl (thioether)	Ethyl	~359.5

*Molecular weights estimated based on structural formulas.

Functional Implications

Heterocyclic Core: The triazolo-azepine in the target compound provides a larger, more rigid scaffold compared to pyridazine or isoxazole in analogs. This may enhance binding affinity to protein targets due to increased van der Waals interactions .

Ester Group :

• The phenyl 4-methylbenzoate ester in the target compound increases hydrophobicity (predicted logP ~4.2) compared to ethyl esters in analogs (logP ~2.5–3.0), which could affect membrane permeability and metabolic stability .